Cas no 2680675-06-1 (3-(Hydroxymethyl)-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid)

• Product Name: 3-(Hydroxymethyl)-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid
• CAS No: 2680675-06-1
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 5804861
• PubChem ID: 165937145
• Update Time: 2025-06-14

3-(Hydroxymethyl)-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-(hydroxymethyl)-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid
• 3-(hydroxymethyl)-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid
• 2680675-06-1
• EN300-28277069
• EN300-28277044
• 2680689-85-2
• 3-(Hydroxymethyl)-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid

• Inchi： 1S/C8H10F3NO4/c9-8(10,11)5(14)12-7(6(15)16)1-4(2-7)3-13/h4,13H,1-3H2,(H,12,14)(H,15,16)
• InChI Key： MALZYKWSUXVARX-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C(=O)O)CC(CO)C1)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.6Ų

Additional information on 3-(Hydroxymethyl)-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid

Research Briefing on 3-(Hydroxymethyl)-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS: 2680675-06-1)

The compound 3-(Hydroxymethyl)-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS: 2680675-06-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This cyclobutane derivative is a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways. Its unique structural features, including the trifluoroacetamido and hydroxymethyl groups, make it a versatile building block for drug discovery.

Recent studies have highlighted the potential of this compound in the synthesis of covalent inhibitors, which are increasingly important in targeting challenging enzymes such as kinases and proteases. The trifluoroacetamido moiety enhances the electrophilicity of the molecule, facilitating covalent bond formation with nucleophilic residues in the active sites of target proteins. This mechanism has been exploited in the design of irreversible inhibitors with improved selectivity and potency.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-(Hydroxymethyl)-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid as a precursor for the development of novel cathepsin inhibitors. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against cathepsin B and L, which are implicated in cancer metastasis and inflammatory diseases. The researchers also noted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another significant application of this compound is in the field of peptide mimetics. The cyclobutane ring provides a rigid scaffold that can mimic peptide secondary structures, enabling the design of non-peptidic inhibitors with enhanced proteolytic stability. A recent patent application (WO2023056321) describes the use of this compound in the synthesis of macrocyclic inhibitors targeting the SARS-CoV-2 main protease, showcasing its potential in antiviral drug development.

From a synthetic chemistry perspective, advances in the preparation of 3-(Hydroxymethyl)-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid have been reported. A 2022 paper in Organic Letters detailed an improved asymmetric synthesis route using chiral auxiliaries, achieving high enantiomeric excess (>99% ee) and good overall yield. This development is particularly important for the production of enantiomerically pure drug candidates, as the stereochemistry of such compounds often significantly impacts their biological activity.

Looking forward, the versatility of 3-(Hydroxymethyl)-1-(2,2,2-trifluoroacetamido)cyclobutane-1-carboxylic acid suggests it will continue to play an important role in medicinal chemistry. Current research directions include its application in targeted protein degradation (PROTACs) and as a warhead in activity-based probes for chemical biology studies. The compound's unique combination of reactivity and stability makes it particularly valuable for these emerging applications in drug discovery and development.